Cas no 20461-95-4 (Acetic acid,2,2-bis(ethylthio)-, ethyl ester)

Acetic acid,2,2-bis(ethylthio)-, ethyl ester structure
20461-95-4 structure
Product Name:Acetic acid,2,2-bis(ethylthio)-, ethyl ester
CAS No:20461-95-4
MF:C8H16O2S2
MW:208.341440200806
CID:272956
PubChem ID:88550
Update Time:2025-04-19

Acetic acid,2,2-bis(ethylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2-bis(ethylthio)-, ethyl ester
    • ethyl 2,2-bis(ethylsulfanyl)acetate
    • Bis-aethylmercapto-essigsaeure-aethylester
    • bis-ethylsulfanyl-acetic acid ethyl ester
    • ethyl glyoxylate diethyl thioacetal
    • Glyoxylic acid ethyl ester diethyl mercaptal
    • 5CND477VD7
    • DGQHHBMWVOYSHU-UHFFFAOYSA-
    • UNII-5CND477VD7
    • Ethyl bis(ethylthio)acetate
    • ethyl 2, 2-bis(ethylsulfanyl)acetate
    • A814581
    • Ethyl-bis(ethythio)acetate
    • Acetic acid, bis(ethylthio)-, ethyl ester
    • ethyl 2,2-bis(ethylthio)acetate
    • FT-0638001
    • AKOS015915783
    • Ethyl di(ethylthio)acetate
    • 2,2-bis(ethylthio)acetic acid ethyl ester
    • DTXSID30174425
    • NS00050995
    • J-013339
    • 20461-95-4
    • DGQHHBMWVOYSHU-UHFFFAOYSA-N
    • ethyl 2,2-bis(ethylsulfanyl)ethanoate
    • Acetic acid, 2,2-bis(ethylthio)-, ethyl ester
    • InChI=1/C8H16O2S2/c1-4-10-7(9)8(11-5-2)12-6-3/h8H,4-6H2,1-3H3
    • EINECS 243-836-3
    • SCHEMBL11493884
    • Ethyl bis(ethylsulfanyl)acetate #
    • Inchi: 1S/C8H16O2S2/c1-4-10-7(9)8(11-5-2)12-6-3/h8H,4-6H2,1-3H3
    • InChI Key: DGQHHBMWVOYSHU-UHFFFAOYSA-N
    • SMILES: S(CC)C(C(=O)OCC)SCC

Computed Properties

  • Exact Mass: 208.05900
  • Monoisotopic Mass: 208.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 76.9A^2

Experimental Properties

  • Color/Form: Foul smelling light yellow transparent liquid
  • Density: 1.071 g/mL at 25 °C(lit.)
  • Boiling Point: 70 °C0.1 mm Hg(lit.)
  • Flash Point: 77 °F
  • Refractive Index: n20/D 1.497(lit.)
  • PSA: 76.90000
  • LogP: 2.38180
  • Solubility: Not determined

Acetic acid,2,2-bis(ethylthio)-, ethyl ester Security Information

  • Hazardous Material transportation number:UN 3272 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:13
  • Hazardous Material Identification: Xi
  • HazardClass:3.2
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:3.2
  • Safety Term:3.2
  • Packing Group:III
  • Risk Phrases:R10; R36/37/38
  • Storage Condition:Flammable area

Acetic acid,2,2-bis(ethylthio)-, ethyl ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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